Carbonic Anhydrase IV

Target Description

Carbonic Anhydrase IV (CA4) is a glycosylphosphatidylinositol-anchored enzyme primarily expressed on the luminal surface of renal proximal tubules and pulmonary capillaries. It catalyzes the rapid interconversion of carbon dioxide and bicarbonate, playing a crucial role in pH homeostasis, electrolyte balance, and CO2 transport. Its involvement in renal bicarbonate reabsorption and ocular fluid dynamics makes it a significant target for diuretics and glaucoma therapies.